Cas no 1779825-53-4 (1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde)
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde
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- MDL: MFCD30344807
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-252519-0.05g |
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde |
1779825-53-4 | 95% | 0.05g |
$238.0 | 2024-06-19 | |
| Enamine | EN300-252519-0.1g |
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde |
1779825-53-4 | 95% | 0.1g |
$355.0 | 2024-06-19 | |
| Enamine | EN300-252519-0.25g |
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde |
1779825-53-4 | 95% | 0.25g |
$509.0 | 2024-06-19 | |
| Enamine | EN300-252519-0.5g |
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde |
1779825-53-4 | 95% | 0.5g |
$803.0 | 2024-06-19 | |
| Enamine | EN300-252519-1.0g |
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde |
1779825-53-4 | 95% | 1.0g |
$1029.0 | 2024-06-19 | |
| Enamine | EN300-252519-2.5g |
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde |
1779825-53-4 | 95% | 2.5g |
$2014.0 | 2024-06-19 | |
| Enamine | EN300-252519-5.0g |
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde |
1779825-53-4 | 95% | 5.0g |
$2981.0 | 2024-06-19 | |
| Enamine | EN300-252519-10.0g |
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde |
1779825-53-4 | 95% | 10.0g |
$4421.0 | 2024-06-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0316-100MG |
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde |
1779825-53-4 | 95% | 100MG |
¥ 1,141.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0316-250MG |
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde |
1779825-53-4 | 95% | 250MG |
¥ 1,821.00 | 2023-04-14 |
1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde
Comprehensive Overview of 1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1779825-53-4): Properties, Applications, and Industry Insights
In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1779825-53-4) has emerged as a compound of significant interest. This heterocyclic aldehyde combines a pyrazole core with a tetrahydropyran (oxane) moiety, offering unique reactivity and potential applications in drug discovery, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthetic utility, driven by the growing demand for novel bioactive scaffolds and multifunctional intermediates.
The structural features of 1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde make it particularly valuable in medicinal chemistry. The pyrazole-carbaldehyde group serves as a versatile handle for condensation reactions, while the oxan-4-yl substituent enhances solubility and modulates pharmacokinetic properties. Recent studies highlight its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing therapeutic areas such as oncology and metabolic disorders. These applications align with current trends in targeted drug design and fragment-based drug discovery.
From a synthetic perspective, CAS 1779825-53-4 exemplifies the convergence of green chemistry principles and atom-economical transformations. Its synthesis often involves catalytic methods to minimize waste, reflecting the pharmaceutical industry's focus on sustainable manufacturing. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical parameter for regulatory compliance in API (Active Pharmaceutical Ingredient) development. The compound's stability under various pH conditions further supports its utility in formulation science.
Beyond pharmaceuticals, 1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde finds applications in advanced material synthesis. Its ability to form Schiff bases and coordinate with metals makes it relevant for designing luminescent materials and catalysts. This dual applicability resonates with the interdisciplinary approach dominating modern chemical research, where molecular platforms serve multiple industries. Patent analyses reveal increasing IP activity around derivatives of this compound, particularly in electronic materials and bioconjugation technologies.
Quality control and regulatory aspects of CAS 1779825-53-4 adhere to stringent ICH guidelines, with emphasis on genotoxic impurity control and residual solvent limits. Suppliers typically provide detailed COA (Certificate of Analysis) documentation, including HPLC chromatograms and mass spectrometry data. These practices address the pharmaceutical industry's heightened focus on supply chain transparency and quality-by-design (QbD) principles.
Market intelligence indicates growing demand for 1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde across North America and Asia-Pacific regions, driven by expanding contract research organizations (CROs) and generic drug development. Custom synthesis services now offer kilogram-scale production using continuous flow chemistry systems, demonstrating the compound's industrial scalability. Such advancements align with the broader shift toward Industry 4.0 in chemical manufacturing.
In conclusion, 1-(oxan-4-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1779825-53-4) represents a compelling case study in modern chemical innovation. Its multifaceted applications span from small-molecule therapeutics to functional materials, while its synthesis embodies contemporary process chemistry best practices. As research continues to uncover new derivatives and applications, this compound is poised to remain at the forefront of molecular design across multiple scientific disciplines.
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